Cas no 566940-03-2 ((S)-Dtbm-segphos)

• Product Name: (S)-Dtbm-segphos
• CAS No: 566940-03-2
• MF: C₇₄H₁₀₀O₈P₂
• MW: 1179.52854442596
• MDL: MFCD09753003
• CID: 874383
• PubChem ID: 253659924
• Update Time: 2025-04-19

(S)-Dtbm-segphos Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-DTBM-SEGPHOS®
• (R)-(-)-DTBM-SEGPHOS(regR)
• (R)-(-)-dtbm-segphos
• (R)-(-)-DTBM-SEGPHOS(regR) (R)-(-)-DTBM-SEGPHOS®
• (R)-DTBM-SEGPHOS
• 4,4'-Bi-1,3-benzodioxole-5,5'-diylbis{bis[4-methoxy-3,5-bis(2-met hyl-2-propanyl)phenyl]phosphine}
• (R)-(-)-5,5'-Bis[di(3,5-di-tert-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole
• (R)-(-)-4,4'-Bis[di(3,5-di-tert-butyl-4-methoxyphenyl)phosphino]-3,3'-bi(1,2-methylenedioxybenzene)
• DTBM-SEGPHOS
• (S)-DTBM-SEGPHOS
• (S)-(+)-5,5'-Bis[di(3,5-di-tert-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole
• 5,5'-Bis(bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphanyl)-4,4'-bibenzo[d][1,3]dioxole
• (R)-DTBM-SEGPHOS®
• (S)-DTBM-SEGPHOS®
• (R)-DTBM-SEGPHOS(R)
• (S)-(+)-DTBM-SEGPHOS
• ZNORAFJUESSLTM-UHFFFAOYSA-N
• (S)-(+)-DTBM-SEGPHOS(regR)
• D4501
• D
• (S)-Dtbm-segphos

• MDL： MFCD09753003
• Inchi： 1S/C74H100O8P2/c1-67(2,3)47-33-43(34-48(61(47)75-25)68(4,5)6)83(44-35-49(69(7,8)9)62(76-26)50(36-44)70(10,11)12)57-31-29-55-65(81-41-79-55)59(57)60-58(32-30-56-66(60)82-42-80-56)84(45-37-51(71(13,14)15)63(77-27)52(38-45)72(16,17)18)46-39-53(73(19,20)21)64(78-28)54(40-46)74(22,23)24/h29-40H,41-42H2,1-28H3
• InChI Key： ZNORAFJUESSLTM-UHFFFAOYSA-N
• SMILES： P(C1=CC=C2C(=C1C1=C3C(=CC=C1P(C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C)C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C)OCO3)OCO2)(C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C)C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C

Computed Properties

• Exact Mass: 1178.69000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 84
• Rotatable Bond Count: 19
• Complexity: 1750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 21.8
• Topological Polar Surface Area: 73.8

Experimental Properties

• Color/Form: Not available
• Melting Point: 126-128°C
• Solubility: Insuluble (2.7E-6 g/L) (25 ºC),
• PSA: 101.02000
• LogP: 16.74180
• Solubility: Not available

(S)-Dtbm-segphos Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3